Cas no 1806527-56-9 (4-(3-Bromopropyl)-2-methylbenzonitrile)

• Product Name: 4-(3-Bromopropyl)-2-methylbenzonitrile
• CAS No: 1806527-56-9
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 5002852
• Update Time: 2025-11-05

4-(3-Bromopropyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-methylbenzonitrile

• Inchi： 1S/C11H12BrN/c1-9-7-10(3-2-6-12)4-5-11(9)8-13/h4-5,7H,2-3,6H2,1H3
• InChI Key： AYHUUMYPNQUJJJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C#N)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8